Cas no 205055-03-4 (Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]-)

• Product Name: Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]-
• CAS No: 205055-03-4
• MF: C₁₁H₁₅IO₄
• MW: 338.138876199722
• CID: 3897208
• Update Time: 2025-06-25

Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]-

• Inchi： 1S/C11H15IO4/c1-14-4-5-15-8-16-11-3-2-10(12)6-9(11)7-13/h2-3,6,13H,4-5,7-8H2,1H3
• InChI Key： CCCATMOTCNOYHZ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(I)=CC=C1OCOCCOC

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 403.4±45.0 °C(Predicted)
• pka: 14.12±0.10(Predicted)

Additional information on Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]-

Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]- (CAS No. 205055-03-4): A Comprehensive Overview

Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]-, identified by its CAS number 205055-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an iodine substituent and methoxyethoxy side chains, imparts distinct reactivity and utility in medicinal chemistry applications.

The< strong>5-iodo moiety in the molecular structure of this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl frameworks, which are prevalent in many pharmacologically active compounds. Additionally, the< strong>2-methoxyethoxy)methoxy group introduces polarity and solubility characteristics that can be exploited in drug formulation and delivery systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The< strong>Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]- compound has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atom provides a convenient site for palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic structures that mimic natural product scaffolds.

The< strong>2-methoxyethoxy)methoxy side chain not only enhances the compound's solubility in polar solvents but also influences its metabolic stability. This characteristic is particularly important in drug design, where optimizing pharmacokinetic properties can significantly improve therapeutic outcomes. Recent advancements in computational chemistry have allowed researchers to predict the metabolic pathways of this compound more accurately, facilitating the design of derivatives with improved bioavailability.

Moreover, the< strong>Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]- compound has found applications in materials science, particularly in the development of organic electronic materials. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing conjugated polymers used in organic light-emitting diodes (OLEDs) and photovoltaic cells. These materials are at the forefront of sustainable energy technologies, offering efficient alternatives to traditional silicon-based semiconductors.

The synthesis of< strong>Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the iodine substituent, followed by nucleophilic substitution or etherification to incorporate the methoxyethoxy groups. Recent innovations in catalytic systems have improved the efficiency and selectivity of these reactions, reducing waste and enhancing yield.

In conclusion, the< strong>Benzenemethanol, 5-iodo-2-[(2-methoxyethoxy)methoxy]- compound (CAS No. 205055-03-4) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional intermediates with broad applications. Its role in pharmaceutical synthesis underscores the importance of advanced organic chemistry techniques in drug discovery and development. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow.